2-acetylphenyl (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate

• IUPAC Name: (2-acetylphenyl) 2-(1,3-dioxoisoindol-2-yl)acetate
• InChI: InChI=1S/C18H13NO5/c1-11(20)12-6-4-5-9-15(12)24-16(21)10-19-17(22)13-7-2-3-8-14(13)18(19)23/h2-9H,10H2,1H3
• InChI Key: MCDRUPMVTXJGIF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1OC(=O)CN2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C18H13NO5
• Molecular Weight: 323.3 g/mol

Description

2-acetylphenyl (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate, also known as ADIA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. ADIA is a derivative of isoindoline-1,3-dione and has a unique structure that makes it an interesting compound for research.

Mechanism of Action

The mechanism of action of 2-acetylphenyl (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate is not well understood. However, it is believed that the compound interacts with metal ions through coordination bonds, which leads to the formation of a complex that exhibits strong fluorescence.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, some studies have suggested that the compound may have antioxidant properties and could potentially be used as a therapeutic agent for the treatment of oxidative stress-related disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-acetylphenyl (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate is its strong fluorescence in the presence of metal ions, which makes it a potential candidate for the development of sensors for the detection of metal ions. However, the compound has some limitations, such as its low solubility in aqueous solutions, which may limit its use in biological applications.

Future Directions

There are several potential future directions for the research on 2-acetylphenyl (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate. One area of interest is the development of this compound-based sensors for the detection of metal ions in biological and environmental samples. Another potential direction is the investigation of the compound's antioxidant properties and its potential use as a therapeutic agent for the treatment of oxidative stress-related disorders. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential applications in other fields.

Synthesis Methods

The synthesis of 2-acetylphenyl (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate involves the reaction of isoindoline-1,3-dione with acetyl chloride in the presence of a catalyst. The product is then treated with ethyl chloroacetate to obtain this compound. The synthesis of this compound is a relatively simple process, and the compound can be obtained in good yields.

Scientific Research Applications

2-acetylphenyl (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate has been extensively studied for its potential applications in various fields. One of the major areas of research is its use as a fluorescent probe for the detection of metal ions. This compound has been shown to exhibit strong fluorescence in the presence of metal ions such as copper, zinc, and iron. This property makes it a potential candidate for the development of sensors for the detection of metal ions in biological and environmental samples.